Cas no 84162-82-3 (1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one)

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one structure
84162-82-3 structure
Product Name:1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one
CAS No:84162-82-3
MF:C14H15F2NO2
MW:267.27121090889
MDL:MFCD00179440
CID:707081
PubChem ID:2740707
Update Time:2024-10-26

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone
    • 1-Acetyl-4-(2',4'-difluorobenzoyl)piperidine
    • (1-Acetylpiperidin-4-yl)(2,4-difluorophenyl)methanone
    • 1-[4-(2,4-difluorobenzoyl)-1-piperidinyl]-1-ethanone
    • 1-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethanone
    • Ethanone,1-[4-(2,4-difluorobenzoyl)-1-piperidinyl]-
    • F9995-0071
    • 1-[4-(2,4-Difluorobenzoyl)-1-piperidinyl]ethanone (ACI)
    • Piperidine, 1-acetyl-4-(2,4-difluorobenzoyl)- (9CI)
    • 1-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethan-1-one
    • 84162-82-3
    • IDI1_017980
    • 1-acetyl-4-(2,4-difluorobenzoyl)-piperidine
    • Ethanone, 1-[4-(2,4-difluorobenzoyl)-1-piperidinyl]-; Piperidine, 1-acetyl-4-(2,4-difluorobenzoyl)- (9CI); 1-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethanone
    • VU0549281-1
    • AC-6744
    • BS-17609
    • 1-(4-(2,4-difluoro-benzoyl)piperidin-1-yl)ethanone
    • CS-0070916
    • Maybridge3_006593
    • 1-[4-(2,4-difluoro-benzoyl)-piperidin-1-yl]-ethanone
    • Piperidine, 1-acetyl-4-(2,4-difluorobenzoyl)-
    • DTXSID70372387
    • EN300-235765
    • AKOS015957560
    • DB-046722
    • HMS1449L15
    • 4-(2',4'-difluorobenzoyl)-1-acetylpiperidine, AldrichCPR
    • MFCD00179440
    • 4-(2,4-difluorobenzoyl)-1-acetyl-piperidine
    • SCHEMBL1838212
    • 4-(2',4'-Difluorobenzoyl)-1-acetylpiperidine
    • C14H15F2NO2
    • 1-Acetyl-4-(2,4-difluorobenzoyl)piperidine
    • Z1954801312
    • AB04407
    • 4-(2,4-difluorobenzoyl)-1-acetylpiperidine
    • Oprea1_341734
    • 1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one
    • MDL： MFCD00179440
    • Inchi： 1S/C14H15F2NO2/c1-9(18)17-6-4-10(5-7-17)14(19)12-3-2-11(15)8-13(12)16/h2-3,8,10H,4-7H2,1H3
    • InChI Key： UGPWQEIGJWVJDR-UHFFFAOYSA-N
    • SMILES： O=C(C1CCN(C(C)=O)CC1)C1C(F)=CC(F)=CC=1

Computed Properties

  • Exact Mass: 267.10700
  • Monoisotopic Mass: 267.10708505g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: 97-98 °C
  • PSA: 37.38000
  • LogP: 2.34390

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Security Information

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Pricemore >>

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1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Production Method

Production Method 1

25503-90-6 25503-90-6
84162-82-3 84162-82-3
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  3 h, 35 - 40 °C; 35 °C → rt
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ;  rt → -2 °C
1.3 -2 - 5 °C; 4 h, -2 - 5 °C
1.4 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives as antiproliferative agents: A structure-activity relationship study
Benaka Prasad, S. B.; Vinaya, K.; Ananda Kumar, C. S.; Swarup, Sanjay; Rangappa, K. S., Investigational New Drugs, 2009, 27(6), 534-542

Production Method 2

25503-90-6 25503-90-6
84162-82-3 84162-82-3
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: 1,2-Dichloroethane ;  rt; 2 h, 65 °C; 65 °C → rt
1.2 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ;  rt; 4 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  1 h, cooled
Reference
Synthesis of 6-fluoro-3-(4-piperidyl)-1,2-benzoisoxazole hydrochloride
Wang, Chao; Liu, Ai-xia; Yu, Yan-kun; Ji, Ya-fei, Huaxue Shijie, 2011, 52(6), 352-354

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Raw materials

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Preparation Products

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Related Literature

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